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Compound of Interest

Compound Name: Cericlamine

Cat. No.: B054518

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cericlamine (JO-1017) is a potent and moderately selective serotonin reuptake inhibitor
(SSRI) that was under development for the treatment of depression. While its clinical
development was discontinued, understanding its in vitro binding profile remains crucial for
researchers in the field of neuropharmacology and drug discovery. This technical guide
provides a comprehensive overview of the available in vitro binding data for Cericlamine,
details established experimental protocols for assessing such compounds, and visualizes
relevant biological pathways.

Core Mechanism of Action: Serotonin Reuptake
Inhibition

Cericlamine's primary mechanism of action is the inhibition of the serotonin transporter
(SERT), which is responsible for the reuptake of serotonin from the synaptic cleft into the

presynaptic neuron. By blocking this transporter, Cericlamine increases the concentration of
serotonin in the synapse, thereby enhancing serotonergic neurotransmission.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b054518?utm_src=pdf-interest
https://www.benchchem.com/product/b054518?utm_src=pdf-body
https://www.benchchem.com/product/b054518?utm_src=pdf-body
https://www.benchchem.com/product/b054518?utm_src=pdf-body
https://www.benchchem.com/product/b054518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Presynaptic Neuron

Serotonin

Inhibits ' Transporter (SERT)

Cericlamine

Serotonin (5-HT)

Postsynaptic Neuron

' 5-HT Receptor '

Release Activates

Synaptic Cleft

Signal Transduction

© 2025 BenchChem. All rights reserved.

2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Enzyme Preparation
(e.g., recombinant human
MAO-A and MAO-B)

Membrane Preparation
(e.g., from rat brain tissue
or cells expressing transporters) Pre-incubation:

Enzyme + Test Compound
(Cericlamine)

Incubation:
Membranes + Radioligand +
Test Compound (Cericlamine) Reaction Initiation:
Add Substrate
(e.g., Kynuramine)
Separation of Bound l
and Free Radioligand
Filtration .
( ) anubatlon at 37°C)

Quantification of
Bound Radioactivity Reaction Termination
(Scintillation Counting) (e.g., addition of base)

Data Analysis: Quantification of Product
Competition Binding Curve (e.g., fluorometric detection)
(IC50 determination)
l Data Analysis:
Ki Calculation Inhibition Curve
(Cheng-Prusoff equation) (IC50 determination)

Click to download full resolution via product page

 To cite this document: BenchChem. [Cericlamine: An In-Depth Profile of a Selective
Serotonin Reuptake Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b054518#in-vitro-binding-profile-of-cericlamine]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b054518?utm_src=pdf-body-img
https://www.benchchem.com/product/b054518#in-vitro-binding-profile-of-cericlamine
https://www.benchchem.com/product/b054518#in-vitro-binding-profile-of-cericlamine
https://www.benchchem.com/product/b054518#in-vitro-binding-profile-of-cericlamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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